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For Researchers, Scientists, and Drug Development Professionals

Introduction
DMX-129 is a novel, xanthene-based fluorescent probe designed for the sensitive and

selective detection of peroxynitrite (ONOO⁻) in living cells and tissues. Peroxynitrite is a highly

reactive nitrogen species (RNS) that plays a crucial role in various physiological and

pathological processes, including inflammation, neurodegeneration, and cardiovascular

diseases. As a "turn-on" fluorescent probe, DMX-129 exhibits a significant increase in

fluorescence intensity upon reaction with peroxynitrite, enabling clear visualization and

quantification of this transient molecule in biological systems. These characteristics make

DMX-129 a valuable tool for researchers in cell biology, pharmacology, and drug development

to investigate the roles of oxidative and nitrative stress in health and disease.

The core mechanism of DMX-129 involves the specific cleavage of a C=N bond by

peroxynitrite, which releases the fluorophore and results in a strong fluorescent signal.[1][2]

This high selectivity allows for the precise detection of peroxynitrite with minimal interference

from other reactive oxygen and nitrogen species.[1][2]
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Quantitative Data Summary
The performance of DMX-129 as a fluorescent probe for peroxynitrite has been characterized

by its sensitivity, linearity, and selectivity. The following tables summarize the key quantitative

parameters of DMX-129.

Table 1: Spectroscopic and Performance Characteristics of DMX-129

Parameter Value Reference

Excitation Wavelength (max) ~488 nm [1][2]

Emission Wavelength (max) ~525 nm [1][2]

Detection Limit 37 nM [1][2]

Linear Range 0-9 µM [1][2]

Response Time < 3 seconds [2]

Table 2: Selectivity of DMX-129

Interfering Species Fluorescence Response Reference

Peroxynitrite (ONOO⁻) Strong Increase [1][2]

Nitric Oxide (NO) Negligible [1][2]

Superoxide (O₂⁻) Negligible [1][2]

Hydrogen Peroxide (H₂O₂) Negligible [1][2]

Hypochlorite (OCl⁻) Negligible [1][2]

Signaling Pathway and Detection Mechanism
DMX-129 is not directly involved in a signaling pathway but rather serves as an indicator of a

downstream effector molecule, peroxynitrite, which is formed from the reaction of nitric oxide

(NO) and superoxide (O₂⁻). The generation of these precursors can be initiated by various

signaling cascades, often associated with inflammation and cellular stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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